Cas no 1795526-38-3 (2-(3-Fluoroadamantan-1-yl)acetic acid)

• Product Name: 2-(3-Fluoroadamantan-1-yl)acetic acid
• CAS No: 1795526-38-3
• MF: C₁₂H₁₇FO₂
• MW: 212.260587453842
• CID: 4614613
• PubChem ID: 75481458
• Update Time: 2025-07-25

2-(3-Fluoroadamantan-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoroadamantan-1-yl)acetic acid
• 2-(3-fluoro-1-adamantyl)acetic acid
• Z1863617831
• 2-(3-Fluoroadamantan-1-yl)acetic acid

• Inchi： 1S/C12H17FO2/c13-12-4-8-1-9(5-12)3-11(2-8,7-12)6-10(14)15/h8-9H,1-7H2,(H,14,15)
• InChI Key： DIAVLAZPPBNYKZ-UHFFFAOYSA-N
• SMILES： FC12CC3CC(C1)CC(CC(=O)O)(C3)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3

Additional information on 2-(3-Fluoroadamantan-1-yl)acetic acid

2-(3-Fluoroadamantan-1-yl)acetic Acid: A Comprehensive Overview

The compound 2-(3-Fluoroadamantan-1-yl)acetic acid, identified by the CAS number 1795526-38-3, is a unique organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of adamantane derivatives, which are known for their rigid, diamondoid structures and unique chemical properties. The presence of a fluorine atom at the 3-position of the adamantane skeleton introduces additional electronic and steric effects, making this compound particularly interesting for researchers in the fields of chemistry, materials science, and pharmacology.

Recent studies have highlighted the importance of adamantane derivatives in drug design due to their ability to enhance drug stability and bioavailability. The 2-(3-Fluoroadamantan-1-yl)acetic acid structure combines the robust framework of adamantane with a carboxylic acid group, which can serve as a versatile functional group for further chemical modifications. This makes it a valuable building block in the synthesis of more complex molecules with tailored properties.

One of the most promising applications of 2-(3-Fluoroadamantan-1-yl)acetic acid lies in its potential as a precursor for drug development. Researchers have explored its role in creating bioactive compounds that target specific receptors or enzymes. For instance, studies have shown that adamantane-based compounds can exhibit anti-inflammatory, antiviral, and neuroprotective activities. The incorporation of a fluorine atom further enhances these properties by introducing electron-withdrawing effects that can modulate the compound's interaction with biological systems.

In addition to its pharmacological applications, 2-(3-Fluoroadamantan-1-yl)acetic acid has shown potential in materials science. Its rigid structure and chemical stability make it an ideal candidate for use in advanced materials such as high-performance polymers or lubricants. Recent advancements in nanotechnology have also explored the use of adamantane derivatives as components in self-assembling nanostructures, where their unique geometry contributes to the formation of ordered molecular arrangements.

The synthesis of 2-(3-Fluoroadamantan-1-yl)acetic acid involves a multi-step process that typically begins with the preparation of fluoro-adamantane derivatives. Various methods have been reported in the literature, including Friedel-Crafts alkylation and nucleophilic substitution reactions. The choice of synthetic route depends on factors such as yield optimization, cost-effectiveness, and environmental considerations. Recent research has focused on developing more efficient and sustainable methods for synthesizing this compound, leveraging catalytic systems and green chemistry principles.

From a structural perspective, 2-(3-fluoroadamantan-1-yl)acetic acid consists of an adamantane core substituted with a fluorine atom at position 3 and an acetic acid group at position 1. The adamantane framework is characterized by its highly symmetrical arrangement of fused cyclohexane rings, which contributes to its exceptional stability. The fluorine substitution introduces a degree of asymmetry into the molecule while maintaining its overall rigidity. This balance between symmetry and functional group diversity makes it an attractive candidate for both theoretical and experimental studies.

Recent computational studies have provided deeper insights into the electronic properties and reactivity of 2-(3-fluoroadamantan-1-yllacetic acid. Advanced quantum mechanical calculations have been used to predict its interaction with various biological targets, such as G-protein coupled receptors (GPCRs), which are critical drug targets in many therapeutic areas. These studies suggest that the compound's unique structure could enable it to bind selectively to specific receptor subtypes, potentially leading to novel therapeutic agents with high efficacy and reduced side effects.

In conclusion, 2-(3-fluoroadamantan-l-yllacetic acid is a versatile compound with diverse applications across multiple scientific disciplines. Its unique combination of structural rigidity, functional group diversity, and chemical stability positions it as a valuable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.